Cas no 314021-93-7 (1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one)

• Product Name: 1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one
• CAS No: 314021-93-7
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD22690208
• CID: 839735
• PubChem ID: 135449549
• Update Time: 2025-05-25

1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-1-methyl-7H-Pyrazolo[4,3-d]pyrimidin-7-one
• 1-METHYL-4H-PYRAZOLO(4,3-D)PYRIMIDIN-7-ONE
• 1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-methyl- OTHER CA INDEX NAMES: 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro
• 1-Methyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-1-methyl- (9CI)
• 1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one
• 1-Methyl-1H-pyrazolo[4 pound not3-d]pyrimidin-7-ol
• SR-01000411201-1
• HMS2373D23
• 314021-93-7
• EN300-1722223
• 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• DTXSID40349728
• MFCD22690208
• CS-0092327
• AKOS024259214
• Z3243651668
• SCHEMBL12725085
• SMR000039552
• 7-Hydroxy-1-methylpyrazolo[4,3-d]pyrimidine
• NCGC00020925-01
• 1-METHYL-6H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
• DS-3130
• MLS000079230
• CHEMBL1482220
• SR-01000411201
• 1-Methyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• SCHEMBL4141408
• AKOS024353184
• DB-350763

• MDL： MFCD22690208
• Inchi： 1S/C6H6N4O/c1-10-5-4(2-9-10)7-3-8-6(5)11/h2-3H,1H3,(H,7,8,11)
• InChI Key： JAFSZKZHCNWJIY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2C)N=CN1

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 360.0±34.0 °C at 760 mmHg
• Flash Point: 171.5±25.7 °C

1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-methyl-1H,6H,7H-pyrazolo4,3-dpyrimidin-7-one

Recent Advances in the Study of 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one (CAS: 314021-93-7)

The compound 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one (CAS: 314021-93-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, belonging to the pyrazolopyrimidinone class, has been investigated for its role as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting protein kinases and other enzymes involved in critical cellular pathways.

Recent studies have highlighted the importance of 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one in the development of novel kinase inhibitors. Its structural framework serves as a versatile scaffold for the design of compounds with high selectivity and potency against specific kinase targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers and metabolic disorders.

In addition to its role in kinase inhibition, this compound has also been explored for its potential applications in neurodegenerative diseases. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one exhibited promising activity as modulators of amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The researchers employed molecular docking and in vitro assays to validate the binding affinity and inhibitory effects of these derivatives.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one. A recent publication in Organic Process Research & Development (2023) described an optimized multi-step synthesis route that improves yield and reduces the use of hazardous reagents, making the process more environmentally friendly and scalable for industrial applications. This development is particularly relevant for pharmaceutical companies aiming to incorporate this compound into large-scale drug production.

Looking ahead, the versatility of 1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one suggests its continued relevance in drug discovery. Ongoing research is exploring its potential in other therapeutic areas, such as anti-inflammatory and antiviral applications. Furthermore, computational approaches, including machine learning-based drug design, are being employed to predict and optimize the biological activity of its derivatives, paving the way for next-generation therapeutics.